Cas no 77791-67-4 (N,N-diethyl-N'-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-N'-methylethane-1,2-diaminium dichloride)

• Product Name: N,N-diethyl-N'-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-N'-methylethane-1,2-diaminium dichloride
• CAS No: 77791-67-4
• MF: C₁₆H₂₉Cl₂N₃O₂
• MW: 366.326362371445
• CID: 1789023
• PubChem ID: 53778
• Update Time: 2025-04-21

N,N-diethyl-N'-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-N'-methylethane-1,2-diaminium dichloride Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-N'-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-N'-methylethane-1,2-diaminium dichloride
• diethyl-[2-[[2-(2-methoxyanilino)-2-oxoethyl]-methylazaniumyl]ethyl]azanium,dichloride
• 77791-67-4
• C 5416
• 2-(2-(Diethylamino)ethyl)methylamino-o-acetanisidide dihydrochloride
• o-ACETANISIDIDE, 2-(2-(DIETHYLAMINO)ETHYL)METHYLAMINO-, DIHYDROCHLORIDE

• Inchi： 1S/C16H27N3O2.2ClH/c1-5-19(6-2)12-11-18(3)13-16(20)17-14-9-7-8-10-15(14)21-4;;/h7-10H,5-6,11-13H2,1-4H3,(H,17,20);2*1H
• InChI Key： XGBPUJDXZJTCIS-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].O=C(C[NH+](C)CC[NH+](CC)CC)NC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 365.1636826g/mol
• Monoisotopic Mass: 365.1636826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 295
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.2Ų